Cas no 477871-52-6 (Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate)

• Product Name: Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate
• CAS No: 477871-52-6
• CID: 4652829
• Update Time: 2025-06-14

Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(2-CHLOROBENZOYL)OXY]-4-(1H-PYRROL-1-YL)BENZENECARBOXYLATE
• Benzoic acid, 2-[(2-chlorobenzoyl)oxy]-4-(1H-pyrrol-1-yl)-, methyl ester
• Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate

Comprehensive Overview of Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate (CAS No. 477871-52-6)

Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate (CAS No. 477871-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a chlorobenzoyl moiety and a pyrrole ring, is often explored for its potential applications in drug development and material science. Its CAS number 477871-52-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing its production to minimize environmental impact, a topic frequently searched in academic and industrial circles. Questions like "How to synthesize Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate sustainably?" or "What are the applications of CAS 477871-52-6 in pharmaceuticals?" reflect the compound's relevance in modern chemistry.

From a structural perspective, the presence of both ester and amide-like functional groups in Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate makes it a versatile intermediate. Its chlorobenzoyl component is particularly noteworthy, as it often contributes to enhanced bioactivity in medicinal chemistry. This has led to investigations into its role as a precursor for anti-inflammatory or antimicrobial agents, addressing the rising demand for novel therapeutic compounds.

In the context of SEO optimization, this compound's nomenclature, including variations like "Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzoate" or abbreviations such as "CAS 477871-52-6," are frequently queried terms. Analysts note a surge in searches related to "pyrrole derivatives in drug discovery" and "chlorobenzoyl applications," underscoring the need for detailed, accessible information on this topic. The compound's potential in catalysis and polymer science further expands its appeal across interdisciplinary fields.

Quality control and analytical methods for Methyl 2-(2-chlorobenzoyl)oxy-4-(1H-pyrrol-1-yl)benzenecarboxylate are another area of focus. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency, topics often explored in peer-reviewed journals. The compound's stability under various conditions—whether in solubility studies or thermal analysis—is also a key consideration for industrial applications.

Looking ahead, the demand for CAS 477871-52-6 is expected to rise, particularly in regions with robust pharmaceutical and agrochemical sectors. Innovations in crystallization techniques and process scale-up are likely to dominate discussions, as manufacturers seek to balance efficiency with environmental responsibility. For researchers and industry professionals, staying updated on the latest developments regarding this compound is essential to leveraging its full potential.